Cas no 851802-78-3 (2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851802-78-3
• MF: C₁₉H₁₈ClFN₂O₂S
• MW: 392.874825954437
• CID: 6277313
• PubChem ID: 4215762
• Update Time: 2025-06-08

2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole
• 851802-78-3
• F0630-0847
• [2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-ethoxyphenyl)methanone
• AKOS024588931
• (2-((2-chloro-6-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-ethoxyphenyl)methanone
• 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C19H18ClFN2O2S/c1-2-25-14-8-6-13(7-9-14)18(24)23-11-10-22-19(23)26-12-15-16(20)4-3-5-17(15)21/h3-9H,2,10-12H2,1H3
• InChI Key： OTRAPYJVLBQVPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=NCCN1C(C1C=CC(=CC=1)OCC)=O)F

Computed Properties

• Exact Mass: 392.0761549g/mol
• Monoisotopic Mass: 392.0761549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole

Compound CAS No. 851802-78-3: 2-{(2-Chloro-6-Fluorophenyl)methylsulfanyl}-1-(4-Ethoxybenzoyl)-4,5-Dihydro-1H-Imidazole

The compound with CAS No. 851802-78-3, named 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-ethoxybenzoyl)-4,5-dihydro-1H-imidazole, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds widely studied for their diverse biological activities and applications in drug design.

The imidazole core of this molecule is a key structural feature, contributing to its stability and reactivity. The substituents attached to the imidazole ring further enhance its functional properties. Specifically, the methylsulfanyl group attached to the 2-position introduces sulfur-based reactivity, while the 4-ethoxybenzoyl group at the 1-position adds aromaticity and potential for hydrogen bonding interactions. These substituents collectively influence the molecule's pharmacokinetic properties, making it a promising candidate for drug development.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their ability to target various biological pathways. For instance, research has shown that imidazoles can act as inhibitors of enzymes such as kinases and proteases, which are critical in disease progression. The chloro and fluoro substituents on the phenyl ring further modulate the electronic properties of the molecule, potentially enhancing its binding affinity to specific biological targets.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques ensures high yield and purity, which are essential for subsequent biological evaluations. Researchers have also explored the stereochemistry of this compound, revealing that its spatial arrangement plays a crucial role in its bioavailability and efficacy.

In terms of applications, this compound has shown potential in the field of antimicrobial research. Studies have demonstrated that it exhibits significant activity against various bacterial and fungal strains, making it a valuable candidate for developing new antibiotics. Additionally, its ability to modulate cellular signaling pathways suggests its potential role in treating chronic diseases such as cancer and inflammatory disorders.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies provide insights into its interaction with target proteins at the atomic level, aiding in the design of more effective drug molecules. Furthermore, green chemistry approaches have been adopted to synthesize this compound sustainably, reducing environmental impact while maintaining high-quality standards.

In conclusion, CAS No. 851802-78-3 represents a cutting-edge molecule with immense potential in pharmaceutical research. Its unique structure, combined with advanced synthetic methods and biological evaluations, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to the field of medicinal chemistry.